Cas no 101756-37-0 (Propanedinitrile,2-[(5-nitro-1-naphthalenyl)methylene]-)

• Product Name: Propanedinitrile,2-[(5-nitro-1-naphthalenyl)methylene]-
• CAS No: 101756-37-0
• MF: C₁₄H₇N₃O₂
• MW: 249.224282503128
• CID: 147790
• PubChem ID: 58856
• Update Time: 2025-04-19

Propanedinitrile,2-[(5-nitro-1-naphthalenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(5-nitro-1-naphthalenyl)methylene]-
• 2-[(5-nitronaphthalen-1-yl)methylidene]propanedinitrile
• (5-Nitro-1-naphthalenemethylene)malononitrile
• (5-Nitro-1-naphthyl)methylenemalononitrile
• [(5-nitronaphthalen-1-yl)methylidene]propanedinitrile
• AC1L1PXA
• AC1Q4PYK
• LS-88979
• MALONONITRILE, (5-NITRO-1-NAPHTHYL)METHYLENE-
• DTXSID30144168
• 101756-37-0

• Inchi： 1S/C14H7N3O2/c15-8-10(9-16)7-11-3-1-5-13-12(11)4-2-6-14(13)17(18)19/h1-7H
• InChI Key： AFBYHNFGZKLUDZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C(/C=C(\C#N)/C#N)C=CC=C21)=O

Computed Properties

• Exact Mass: 249.05391
• Monoisotopic Mass: 249.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 90.72